Cas no 64356-85-0 (1H,7H-Cyclopropa[c]benzofuran-4,7(3aH)-dione,5-[(1Z)-1-chloro-1-propen-1-yl]-1a,2-dihydro-3a-hydroxy-2,2-dimethyl-,(1aR,3aS,7aS)-)

• Product Name: 1H,7H-Cyclopropa[c]benzofuran-4,7(3aH)-dione,5-[(1Z)-1-chloro-1-propen-1-yl]-1a,2-dihydro-3a-hydroxy-2,2-dimethyl-,(1aR,3aS,7aS)-
• CAS No: 64356-85-0
• MF: C₁₄H₁₅ClO₄
• MW: 282.719503641129
• CID: 512495
• PubChem ID: 119025718
• Update Time: 2025-04-19

1H,7H-Cyclopropa[c]benzofuran-4,7(3aH)-dione,5-[(1Z)-1-chloro-1-propen-1-yl]-1a,2-dihydro-3a-hydroxy-2,2-dimethyl-,(1aR,3aS,7aS)- Chemical and Physical Properties

Names and Identifiers

• 1H,7H-Cyclopropa[c]benzofuran-4,7(3aH)-dione,5-[(1Z)-1-chloro-1-propen-1-yl]-1a,2-dihydro-3a-hydroxy-2,2-dimethyl-,(1aR,3aS,7aS)-
• (1aR,3aS,7aR)-5-[(Z)-1-chloroprop-1-enyl]-3a-hydroxy-2,2-dimethyl-1,1a-dihydrocyclopropa[c][1]benzofuran-4,7-dione
• mycorrhizin A
• UNII-O7W86LD6QZ
• O7W86LD6QZ
• MYCORRHIZIN A, (+)-
• Q27285453
• 1H,7H-CYCLOPROPA(C)BENZOFURAN-4,7(3AH)-DIONE, 5-((1Z)-1-CHLORO-1-PROPEN-1-YL)-1A,2-DIHYDRO-3A-HYDROXY-2,2-DIMETHYL-, (1AR,3AS,7AS)-
• 64356-85-0
• 1H,7H-CYCLOPROPA(C)BENZOFURAN-4,7(3AH)-DIONE, 5-(1-CHLORO-1-PROPENYL)-1A,2-DIHYDRO-3A-HYDROXY-2,2-DIMETHYL-, (1AR-(1A.ALPHA.,3A.BETA.,5(Z),7AS*))-
• DTXSID401031686
• CCRIS 7936
• (+)-MYCORRHIZIN A

• Inchi： 1S/C14H15ClO4/c1-4-8(15)7-5-10(16)13-6-9(13)12(2,3)19-14(13,18)11(7)17/h4-5,9,18H,6H2,1-3H3/b8-4-/t9-,13-,14+/m0/s1
• InChI Key： CQHWXFJMBUFHLX-NMACGQAHSA-N
• SMILES： Cl/C(=C\C)/C1=CC([C@@]23[C@](C1=O)(O)OC(C)(C)[C@@H]2C3)=O

Computed Properties

• Exact Mass: 282.06595
• Monoisotopic Mass: 282.0658866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 1

Experimental Properties

• Density: 1.4
• Boiling Point: 415.4°Cat760mmHg
• Flash Point: 205°C
• Refractive Index: 1.597
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones